Methyl 2-(3-(hydroxymethyl)piperidin-1-yl)nicotinate hydrochloride

Specification

• CAS No.: 1185312-53-1
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.75 g/mol
• IUPAC Name: methyl 2-[3-(hydroxymethyl)piperidin-1-yl]pyridine-3-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C13H18N2O3.ClH/c1-18-13(17)11-5-2-6-14-12(11)15-7-3-4-10(8-15)9-16;/h2,5-6,10,16H,3-4,7-9H2,1H3;1H
• Standard InChI Key: CKLIHYULYBHAPH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(N=CC=C1)N2CCCC(C2)CO.Cl
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)N2CCCC(C2)CO.Cl

Introduction

Methyl 2-(3-(hydroxymethyl)piperidin-1-yl)nicotinate hydrochloride, with the CAS number 1185312-53-1, is a chemical compound that has garnered attention in pharmaceutical and chemical research. This compound is a derivative of nicotinic acid, incorporating a piperidine ring with a hydroxymethyl group. The compound's structure and properties make it a subject of interest for various applications, including potential therapeutic uses.

Synthesis and Preparation

The synthesis of Methyl 2-(3-(hydroxymethyl)piperidin-1-yl)nicotinate hydrochloride involves the reaction of nicotinic acid derivatives with piperidine-based compounds. The specific synthesis route may vary depending on the desired yield and purity. Common methods involve esterification reactions followed by substitution with the appropriate piperidine derivative.

Biological and Pharmacological Research

While specific biological activities of Methyl 2-(3-(hydroxymethyl)piperidin-1-yl)nicotinate hydrochloride are not extensively documented, compounds with similar structures have shown potential in various therapeutic areas. For instance, nicotinic acid derivatives are known for their roles in metabolic regulation and as precursors for other biologically active compounds.

Potential Therapeutic Applications

• Metabolic Regulation: Nicotinic acid derivatives are known to influence lipid metabolism and have been studied for their effects on cholesterol levels.

• Neurological Effects: Piperidine derivatives have been explored for their potential in neurological disorders due to their ability to interact with various neurotransmitter systems.

Research Findings and Future Directions

Research on Methyl 2-(3-(hydroxymethyl)piperidin-1-yl)nicotinate hydrochloride is limited, but studies on similar compounds suggest potential applications in drug development. Future research should focus on elucidating its pharmacokinetic properties, toxicity profile, and specific biological activities to fully explore its therapeutic potential.